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Compound of Interest

4-Fluoro-5-hydroxy-2-
Compound Name:
methylbenzamide

Cat. No.: B8130904

Get Quote

\ J

This guide provides a comprehensive technical overview of 4-Fluoro-5-hydroxy-2-
methylbenzamide, a substituted benzamide of interest to researchers and professionals in
drug development and chemical synthesis. This document delineates its chemical identity, a
plausible synthetic pathway, its anticipated physicochemical properties, and a discussion of its
potential applications based on the well-established bioactivity of the benzamide scaffold.

Core Compound Identification

e Chemical Name: 4-Fluoro-5-hydroxy-2-methylbenzamide

CAS Number: 2270905-39-8[1]

IUPAC Name: 4-Fluoro-5-hydroxy-2-methylbenzamide

Molecular Formula: CsHsFNO2[1]

Molecular Weight: 169.15 g/mol [1]
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Identifier Value Source

CAS Number 2270905-39-8 ChemScene[1]
Molecular Formula CsHsFNO:2 ChemScene[1]
Molecular Weight 169.15 ChemScene([1]

Synthesis and Mechanism

The synthesis of 4-Fluoro-5-hydroxy-2-methylbenzamide can be logically approached from
its corresponding carboxylic acid, 4-Fluoro-5-hydroxy-2-methylbenzoic acid (CAS No. 1784587-
83-2). The conversion of a carboxylic acid to a primary amide is a fundamental transformation
in organic chemistry, often proceeding through an activated intermediate to facilitate the
reaction with an amine source.

Proposed Synthesis of 4-Fluoro-5-hydroxy-2-
methylbenzoic acid

A direct, validated synthesis for 4-Fluoro-5-hydroxy-2-methylbenzoic acid is not readily
available in the public domain. However, a plausible route can be extrapolated from the
synthesis of structurally similar compounds, such as 4-fluoro-2-methylbenzoic acid, which has
been synthesized from m-fluorotoluene. This suggests a synthetic strategy starting from a
commercially available, appropriately substituted toluene derivative, followed by oxidation of
the methyl group to a carboxylic acid.

Experimental Protocol: Amidation of 4-Fluoro-5-
hydroxy-2-methylbenzoic acid

The following protocol describes a general yet robust method for the amidation of a carboxylic
acid using a coupling agent. This method is chosen for its efficiency and broad substrate
scope.

Materials:

e 4-Fluoro-5-hydroxy-2-methylbenzoic acid (1.0 eq)
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o Titanium(IV) chloride (TiCls) (3.0 eq)[2]

e Pyridine (solvent)[2]

e Ammonia source (e.g., ammonia solution or ammonium chloride) (1.0 eq)
o Toluene

e 1 N Hydrochloric acid (HCI)

¢ Methylene chloride (DCM)

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0a4)
Procedure:

e Reaction Setup: In a dry, round-bottom flask under an inert atmosphere (e.g., nitrogen or
argon), dissolve 4-Fluoro-5-hydroxy-2-methylbenzoic acid (1.0 eq) in anhydrous pyridine.[2]

» Addition of Reagents: To the stirred solution, add the ammonia source (1.0 eq), followed by
the dropwise addition of TiCla (3.0 eq).[2] The reaction is exothermic and should be
controlled with an ice bath if necessary.

o Reaction: The reaction mixture is then heated to 85 °C and stirred for approximately 2 hours.
[2] Reaction progress should be monitored by Thin Layer Chromatography (TLC) or Liquid
Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

o Work-up: Upon completion, cool the reaction mixture to room temperature. Remove the
pyridine by co-evaporation with toluene under reduced pressure.

o Extraction: Treat the residue with 1 N HCI and extract the aqueous layer with methylene
chloride (3 x volumes).[2]

e Drying and Concentration: Combine the organic extracts and dry over anhydrous MgSQOa or
Na=SO0a. Filter the drying agent and concentrate the filtrate under reduced pressure to yield
the crude 4-Fluoro-5-hydroxy-2-methylbenzamide.
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 Purification: The crude product can be purified by recrystallization or column chromatography
on silica gel.

Causality of Experimental Choices:

» Pyridine as Solvent: Pyridine serves not only as a solvent but also as a base to neutralize
the HCI generated during the reaction, driving the equilibrium towards product formation.[2]

 Titanium(lV) chloride (TiCla): TiCla acts as a powerful Lewis acid, activating the carboxylic
acid towards nucleophilic attack by the amine. This allows the reaction to proceed under
relatively mild conditions.[2]

 Inert Atmosphere: The use of an inert atmosphere is crucial to prevent the reaction of TiCla
with atmospheric moisture, which would deactivate the reagent.

Starting Material Reagents & Conditions Final Product
4-Fluoro-5-hydroxy- Amidation 1. Ammonia Source, TiCl4 4-Fluoro-5-hydroxy-
2-methylbenzoic acid 2. Pyridine, 85 °C 2-methylbenzamide

Click to download full resolution via product page

Caption: Synthetic workflow for the amidation of 4-Fluoro-5-hydroxy-2-methylbenzoic acid.

Physicochemical Properties and Structural Insights

While specific experimental data for 4-Fluoro-5-hydroxy-2-methylbenzamide is not
extensively available, its physicochemical properties can be predicted based on the general
characteristics of substituted benzamides.

« Solubility: Benzamides are generally white or pale-colored powders that can be soluble in
water and other organic solvents.[3] The presence of the hydroxyl and amide groups would
likely contribute to its solubility in polar solvents.

» Stability: Benzamides are relatively stable compounds. However, they can be susceptible to
degradation by strong acids or bases.[3]
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e Spectroscopic Data:

o H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic
protons, the methyl protons, and the amide protons. The chemical shifts and coupling
constants of the aromatic protons will be influenced by the fluorine, hydroxyl, and amide
substituents.

o 183C NMR: The carbon NMR will provide information on the chemical environment of each
carbon atom in the molecule. The carbonyl carbon of the amide typically appears in the
downfield region of the spectrum.

o IR Spectroscopy: The infrared spectrum should exhibit characteristic absorption bands for
the N-H stretching of the amide, the C=0 stretching of the carbonyl group, and the O-H
stretching of the hydroxyl group.

Potential Applications and Biological Relevance

The benzamide scaffold is a well-established pharmacophore in medicinal chemistry, with
derivatives exhibiting a wide range of biological activities.

» Antipsychotic and Antidepressant Activity: Substituted benzamides are known to act as
selective modulators of the dopaminergic system, with some compounds showing efficacy as
atypical antipsychotics and antidepressants.[4]

o Other Pharmacological Activities: Various benzamide derivatives have demonstrated
antimicrobial, analgesic, anti-inflammatory, and anticancer properties.[5]

» Bioisosteric Replacement: The amide bond is a key functional group in many biologically
active molecules. The strategic replacement of an amide with a bioisostere can be a
powerful tool in drug design to improve pharmacokinetic and pharmacodynamic properties.
[6][7] 4-Fluoro-5-hydroxy-2-methylbenzamide could serve as a valuable building block or
a starting point for the development of novel therapeutic agents through such bioisosteric
modifications.
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Caption: Potential pharmacological relevance of substituted benzamides.

Conclusion

4-Fluoro-5-hydroxy-2-methylbenzamide represents a molecule of significant interest for
further investigation in the fields of medicinal chemistry and materials science. This guide
provides a foundational understanding of its identity, a scientifically sound synthetic approach,
and an overview of its potential properties and applications based on established knowledge of
the benzamide class of compounds. The detailed experimental protocol and the discussion of
the underlying chemical principles are intended to empower researchers to explore the
potential of this and related molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. chemscene.com [chemscene.com]

2. Formation of amides: one-pot condensation of carboxylic acids and amines mediated by
TiCl4 - PMC [pmc.ncbi.nim.nih.gov]

3. Benzamides: Sulpiride | Pharmaguideline [pharmaguideline.com]

4. chemguide.co.uk [chemguide.co.uk]

5. 15.16 Formation of Amides | The Basics of General, Organic, and Biological Chemistry
[courses.lumenlearning.com]

6. researchgate.net [researchgate.net]

7. Amide Bond Bioisosteres: Strategies, Synthesis, and Successes - PMC
[pmc.ncbi.nim.nih.gov]

To cite this document: BenchChem. [An In-Depth Technical Guide to 4-Fluoro-5-hydroxy-2-
methylbenzamide]. BenchChem, [2026]. [Online PDF]. Available at:

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.walshmedicalmedia.com/open-access/pharmacological-potential-of-benzamide-analogues-and-their-uses-in-medicinal-chemistry.pdf
https://www.pharmaguideline.com/2012/08/benzamides-sulpiride.html
https://www.mdpi.com/1420-3049/27/9/2659
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7734316/
https://www.benchchem.com/product/b8130904?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemscene.com/product/2270905-39-8.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC5602818/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5602818/
https://www.pharmaguideline.com/2022/04/benzamides-sulpiride.html?m=1
https://www.chemguide.co.uk/organicprops/amides/preparation.html
https://courses.lumenlearning.com/suny-orgbiochemistry/chapter/formation-of-amides/
https://courses.lumenlearning.com/suny-orgbiochemistry/chapter/formation-of-amides/
https://www.researchgate.net/publication/360106679_Structure-Based_Bioisosterism_Design_Synthesis_Biological_Evaluation_and_In_Silico_Studies_of_Benzamide_Analogs_as_Potential_Anthelmintics
https://pmc.ncbi.nlm.nih.gov/articles/PMC7666045/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7666045/
https://www.benchchem.com/product/b8130904/docs#an-in-depth-technical-guide-to-4-fluoro-5-hydroxy-2-methylbenzamide
https://www.benchchem.com/product/b8130904/docs#an-in-depth-technical-guide-to-4-fluoro-5-hydroxy-2-methylbenzamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8130904?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b8130904/docs#an-in-depth-technical-guide-to-4-
fluoro-5-hydroxy-2-methylbenzamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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